1-(3-nitrobenzyl)-3-piperidinol

• IUPAC Name: 1-[(3-nitrophenyl)methyl]piperidin-3-ol
• InChI: InChI=1S/C12H16N2O3/c15-12-5-2-6-13(9-12)8-10-3-1-4-11(7-10)14(16)17/h1,3-4,7,12,15H,2,5-6,8-9H2
• InChI Key: YHQMWNLGTJXJIL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)[N+](=O)[O-])O
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

1-(3-nitrobenzyl)-3-piperidinol (NBP) is a chemical compound that has been extensively studied for its potential applications in scientific research. NBP is a piperidine derivative that is commonly used as a photolabile protecting group in organic synthesis. Its unique properties make it a valuable tool in the study of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 1-(3-nitrobenzyl)-3-piperidinol is related to its ability to undergo photochemical reactions. When exposed to light of a specific wavelength, the nitrobenzyl group undergoes a photodeprotection reaction, releasing the protected functional group. This process is reversible, allowing for the controlled release of the functional group.
Biochemical and Physiological Effects
1-(3-nitrobenzyl)-3-piperidinol has been shown to have a number of biochemical and physiological effects. For example, it has been used to study the mechanism of action of enzymes such as acetylcholinesterase and carbonic anhydrase. It has also been used to investigate the role of nitric oxide in cellular signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-nitrobenzyl)-3-piperidinol in lab experiments is its ability to provide controlled release of functional groups. This allows for precise control over the timing and location of reactions. However, the use of 1-(3-nitrobenzyl)-3-piperidinol can also be limited by its sensitivity to light and potential toxicity.

Future Directions

There are a number of potential future directions for research involving 1-(3-nitrobenzyl)-3-piperidinol. One area of interest is the development of new photolabile protecting groups with improved properties. Another area of research is the use of 1-(3-nitrobenzyl)-3-piperidinol in the study of cellular signaling pathways and drug discovery. Overall, the unique properties of 1-(3-nitrobenzyl)-3-piperidinol make it a valuable tool in a wide range of scientific research applications.

Synthesis Methods

1-(3-nitrobenzyl)-3-piperidinol can be synthesized using a variety of methods. One common approach involves the reaction of 3-nitrobenzyl chloride with piperidine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

1-(3-nitrobenzyl)-3-piperidinol has a wide range of potential applications in scientific research. One of its main uses is as a photolabile protecting group in organic synthesis. This allows for the controlled release of functional groups, which can be useful in the study of enzymatic reactions and protein-protein interactions.